2-Methyl-1,8-naphthyridin-4-amine

• IUPAC Name: 2-methyl-1,8-naphthyridin-4-amine
• InChI: InChI=1S/C9H9N3/c1-6-5-8(10)7-3-2-4-11-9(7)12-6/h2-5H,1H3,(H2,10,11,12)
• InChI Key: VHDHVPUTQRMHKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C=CC=NC2=N1)N
• Molecular Formula: C9H9N3
• DSSTOX Substance ID: DTXSID70694990
• Molecular Weight: 159.19 g/mol
• CAS RN: 1245210-70-1

Description

2-Methyl-1,8-naphthyridin-4-amine is a compound that falls under the class of 1,8-naphthyridines. These compounds have emerged as an important class of heterocyclic compounds due to their diverse biological activities and photochemical properties. They find use as ligands and components of light-emitting diodes, dye-sensitized solar cells, molecular sensors, or self-assembly host–guest systems.

Synthesis Analysis

The synthesis of 1,8-naphthyridines has been a topic of considerable interest due to their wide applicability in medicinal chemistry and materials science. Recent achievements toward the synthesis of 1,8-naphthyridines include multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1 H -pyrrolo [2,3- b ]pyridin-2 (3 H )-one.

Molecular Structure Analysis

The molecular structure of 2-Methyl-1,8-naphthyridin-4-amine can be represented by the InChI code: 1S/C8H7N3/c9-7-3-5-11-8-6 (7)2-1-4-10-8/h1-5H, (H2,9,10,11). The InChI key for this compound is FPMFWNDLLWUVEH-UHFFFAOYSA-N.

Chemical Reactions Analysis

The chemical reactions involving 1,8-naphthyridines are diverse. For instance, Ghorbani-Vaghei et al. have constructed trisubstituted 2-amino-1,8-naphthyridines in moderate to high yield via multicomponent reactions of substituted aromatic aldehydes, 2-aminopyridine, malononitrile or methyl or ethyl cyanoacetate.

Physical And Chemical Properties Analysis

The compound 2-Methyl-1,8-naphthyridin-4-amine has a molecular weight of 145.16. It is a powder at room temperature and has a melting point of 185-187 degrees Celsius.

Scientific Research Applications

Supramolecular Salts Formation

2-Methyl-1,8-naphthyridin-4-amine demonstrates potential in forming organic salts through non-covalent bonds. This is evident in the formation of crystalline solids where acidic units are integrated via a variety of non-covalent bonds, including classical H-bonds, with this compound. The salts formed have been characterized using various techniques, indicating the role of 2-Methyl-1,8-naphthyridin-4-amine in supramolecular chemistry (Dong et al., 2018).

Synthesis of Methylamino-substituted Nitro Compounds

This compound plays a role in the amination of 3-Nitro-1,8-naphthyridines, leading to the creation of 4-methylamino-substituted nitro compounds. This process involves the use of liquid methylamine and potassium permanganate, highlighting its utility in organic synthesis (Woźniak et al., 1997).

Catalyst in Friedländer Annulations

2-Methyl-1,8-naphthyridin-4-amine is effective in the regioselective Friedländer annulations with unmodified ketones. This process leads to the synthesis of 2-substituted quinolines and 1,8-naphthyridines, demonstrating its role as a catalyst in organic reactions (Dormer et al., 2003).

Hydrogen Bonded Supramolecular Architectures

Studies on hydrogen bonding between 2-Methyl-1,8-naphthyridin-4-amine and acidic compounds have enhanced understanding of its role in binding with acidic compounds. This includes the preparation of anhydrous and hydrated multicomponent crystals with various acids, showcasing its significance in the development of hydrogen-bonded supramolecular architectures (Jin et al., 2010).

Domino Amination/Conjugate Addition Reactions

A catalyst-free and Pd-supported tandem amination sequence involving 2-Methyl-1,8-naphthyridin-4-amine has been developed for the synthesis of 1,8-naphthyridine-4(1H)-one derivatives. This highlights its use in efficient synthetic approaches, particularly in the field of organic chemistry (Iaroshenko et al., 2012).

Anti-Parkinson’s Agents Synthesis

1,8-Naphthyridine derivatives, including those related to 2-Methyl-1,8-naphthyridin-4-amine, have been synthesized and evaluated for potential use as anti-Parkinson's agents. These compounds have shown promising results in molecular docking studies, indicating their potential as A2A receptor antagonists (Ojha et al., 2021).

Green Synthesis of Substituted Derivatives

There is an emphasis on green chemistry approaches involving 2-Methyl-1,8-naphthyridin-4-amine, such as the synthesis of substituted N-3-diaryl-1,8-naphthyridin-2-amines under environmentally friendly conditions. This signifies its role in sustainable and efficient chemical synthesis (Ravi et al., 2018).

Safety and Hazards

The compound is classified under Acute toxicity, Oral (Category 4), H302 and Serious eye damage (Category 1), H318 according to the GHS Classification. It is harmful if swallowed and causes serious eye damage.